Cas no 104154-93-0 ((2R)-3-amino-2-methylpropan-1-ol)

• Product Name: (2R)-3-amino-2-methylpropan-1-ol
• CAS No: 104154-93-0
• MF: C₄H₁₁NO
• MW: 89.1362411975861
• MDL: MFCD19203567
• CID: 1140955
• PubChem ID: 13906733
• Update Time: 2025-04-20

(2R)-3-amino-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-amino-2-methyl-, (R)-
• (R)-3-amino-2-methyl-1-propanol
• (2R)-3-amino-2-methylpropan-1-ol
• 1-Propanol, 3-amino-2-methyl-, (2R)-
• AKOS006337802
• (R)-3-amino-2-methylpropan-1-ol
• MFCD19203567
• EN300-134006
• 104154-93-0
• AT34736

• MDL： MFCD19203567
• Inchi： 1S/C4H11NO/c1-4(2-5)3-6/h4,6H,2-3,5H2,1H3/t4-/m1/s1
• InChI Key： FVXBTPGZQMNAEZ-SCSAIBSYSA-N
• SMILES： OC[C@H](C)CN

Computed Properties

• Exact Mass: 89.084063974g/mol
• Monoisotopic Mass: 89.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 30.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 46.2Ų